Cas no 1805294-68-1 (6-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 6-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1805294-68-1
• MF: C₁₀H₅BrF₆N₂O
• MW: 363.05392241478
• CID: 4844583
• Update Time: 2025-10-31

6-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C10H5BrF6N2O/c11-4-5-3-7(9(12,13)14)6(1-2-18)8(19-5)20-10(15,16)17/h3H,1,4H2
• InChI Key： BOHLTEPBYOFKBQ-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)(F)F)=C(CC#N)C(=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 3.5
• Topological Polar Surface Area: 45.9

Additional information on 6-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile

Introduction to 6-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1805294-68-1)

6-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile, a compound with the CAS number 1805294-68-1, is a highly specialized molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromomethyl group, a trifluoromethoxy substituent, and a trifluoromethyl group, all attached to a pyridine ring with an acetonitrile moiety. These functional groups endow the molecule with a range of interesting properties that make it a valuable candidate for various applications.

The bromomethyl group in 6-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile is particularly noteworthy due to its reactivity and versatility in synthetic chemistry. It can serve as a useful handle for further functionalization, allowing chemists to introduce additional substituents or link the molecule to other bioactive entities. This feature is particularly valuable in the development of prodrugs and conjugates, where the bromomethyl group can be selectively modified to enhance the pharmacological properties of the final product.

The presence of trifluoromethoxy and trifluoromethyl groups in 6-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile contributes significantly to its physicochemical properties. Trifluorinated substituents are known for their ability to modulate lipophilicity, metabolic stability, and binding affinity. These groups can enhance the drug-like properties of molecules by improving their solubility, permeability, and resistance to metabolic degradation. In recent studies, compounds featuring these substituents have shown promising results in various therapeutic areas, including oncology and neurology.

The pyridine ring in 6-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile is another key structural element that contributes to its biological activity. Pyridine derivatives are widely used in medicinal chemistry due to their ability to form hydrogen bonds and π-stacking interactions with biological targets. These interactions can enhance the binding affinity and selectivity of the molecule, making it more effective as a therapeutic agent. The combination of the pyridine ring with the other functional groups in this compound creates a unique profile that is well-suited for drug discovery efforts.

The acetonitrile moiety in 6-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile adds further complexity to its structure and function. Acetonitriles are known for their ability to participate in hydrogen bonding and π-electron interactions, which can influence the molecule's binding properties and biological activity. In addition, the nitrile group can serve as a bioisostere for carboxylic acids or amides, allowing for the design of molecules with improved pharmacokinetic properties.

Recent research has highlighted the potential of 6-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile in various therapeutic applications. For instance, studies have shown that this compound exhibits potent inhibitory activity against specific kinases involved in cancer progression. Kinase inhibitors are a class of drugs that have revolutionized cancer therapy by targeting key signaling pathways that drive tumor growth and survival. The unique combination of functional groups in 6-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile makes it an attractive candidate for further development as a kinase inhibitor.

In addition to its potential as an anticancer agent, 6-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile has also been explored for its neuroprotective properties. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating oxidative stress and inflammation. These findings suggest that it may have therapeutic potential in neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 6-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile has been reported using various synthetic routes, each with its own advantages and challenges. One common approach involves the sequential introduction of functional groups onto a pyridine scaffold through multistep reactions. The choice of synthetic strategy depends on factors such as yield, purity, and scalability, which are critical considerations for industrial-scale production.

In conclusion, 6-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1805294-68-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for various therapeutic applications, including cancer treatment and neuroprotection. Ongoing research continues to uncover new insights into its biological activity and mechanisms of action, paving the way for its development as a novel therapeutic agent.